Cas no 1072944-26-3 (4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-YL)-1-(tetrahydro-2H-pyran-2-YL)-1H-pyrazole)

• Product Name: 4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-YL)-1-(tetrahydro-2H-pyran-2-YL)-1H-pyrazole
• CAS No: 1072944-26-3
• MF: C₁₃H₂₁BN₂O₃
• MW: 264.128443479538
• MDL: MFCD09037503
• CID: 857746
• PubChem ID: 329764075
• Update Time: 2025-04-19

4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-YL)-1-(tetrahydro-2H-pyran-2-YL)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1-(oxan-2-yl)pyrazole
• 1-(2-Tetrahydropyranyl)-1H-pyrazole-4-boronic acid neopentyl glycol ester
• 4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
• 1-(THP)-4-(Neopentylglycolato)-pyrazole
• A-4438
• AG-A-67918
• ANW-41725
• CTK6B2291
• MolPort-002-054-877
• 4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-(oxan-2-yl)-1H-pyrazole
• FCH2716477
• AK306255
• OR361634
• 1-(2-TETRAHYDROPYRANYL)-1H-PYRAZOLE-4-BORONIC AC
• 1-(2-TETRAHYDROPYRANYL)-1H-PYRAZOLE-4-BORONIC ACID
• 4-(5,5-dimethyl-1,3,2-dioxab
• DTXSID40660647
• AKOS025293618
• DS-12230
• CS-0029691
• 1H-Pyrazole, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1-(tetrahydro-2H-pyran-2-yl)-
• MFCD09037503
• SCHEMBL15813615
• XH0953
• 1-(Tetrahydropyran-2-yl)pyrazole-4-boronic acid neopentyl glycol ester
• DA-22450
• C71279
• 1072944-26-3
• 1-(2-Tetrahydropyranyl)-1H-pyrazole-4-boronic acid neopentylglycol ester, 95%
• 4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-YL)-1-(tetrahydro-2H-pyran-2-YL)-1H-pyrazole

• MDL： MFCD09037503
• Inchi： 1S/C13H21BN2O3/c1-13(2)9-18-14(19-10-13)11-7-15-16(8-11)12-5-3-4-6-17-12/h7-8,12H,3-6,9-10H2,1-2H3
• InChI Key： YVZAPDBXQZXBDN-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C=C(B2OCC(C)(C)CO2)C=N1

Computed Properties

• Exact Mass: 264.1645227g/mol
• Monoisotopic Mass: 264.1645227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88-93 °C

4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-YL)-1-(tetrahydro-2H-pyran-2-YL)-1H-pyrazole Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3